![molecular formula C24H29NO4 B2760277 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methyloctanoic acid CAS No. 2157980-58-8](/img/structure/B2760277.png)
3-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methyloctanoic acid
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Overview
Description
The compound “3-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methyloctanoic acid” is a complex organic molecule. It is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino acid moiety . The Fmoc group is a bulky, aromatic group that provides protection for the amino group during peptide synthesis .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be those typical of Fmoc-amino acids, which are used in solid-phase peptide synthesis. The Fmoc group can be removed under mildly basic conditions, allowing the free amino group to participate in peptide bond formation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to be similar to those of other Fmoc-amino acids. These compounds are typically solid at room temperature, and are stable under normal storage conditions .Scientific Research Applications
Environmental Persistence and Bioaccumulation
- PFCs, including PFOA and PFOS, are environmentally persistent and have been detected in wildlife globally. Their bioaccumulation potential varies with the length of the fluorinated carbon chain and environmental behavior. However, compounds with a shorter fluorinated carbon chain (less than eight carbons) are not considered bioaccumulative according to regulatory criteria (Conder et al., 2008).
Developmental Toxicity
- The developmental toxicity of PFCs, particularly PFOS and PFOA, has been reviewed, highlighting the need for further research on their potential health risks to humans and animals (Lau et al., 2004).
Microbial Degradation
- The environmental degradation of PFCs through microbial action has been explored, indicating that while some PFCs can degrade into PFOA and PFOS, their overall persistence and potential for bioaccumulation raise concerns (Liu & Mejia Avendaño, 2013).
Drinking Water Contamination
- PFOA, as an emerging drinking water contaminant, poses unique challenges due to its solubility, resistance to degradation, and potential health risks. Its presence in drinking water and the resultant human exposure necessitate ongoing research and effective removal strategies (Post et al., 2012).
Treatment Technologies
- Various treatment technologies for removing PFOS and PFOA from water, including activated carbon and advanced oxidation processes, have been critically reviewed. These studies highlight the challenges in removing these compounds from the environment and the need for innovative solutions (Espana et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyloctanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29NO4/c1-3-4-9-14-24(2,15-22(26)27)25-23(28)29-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,3-4,9,14-16H2,1-2H3,(H,25,28)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVCLBNCSMJHLQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C)(CC(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2157980-58-8 |
Source
|
Record name | 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloctanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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